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Introduction

Decamethoxin is a cationic surfactant belonging to the class of quaternary ammonium
compounds. It exhibits a broad spectrum of antimicrobial activity, encompassing bactericidal,
fungicidal, and virucidal effects. Its primary mechanism of action involves the disruption of the
microbial cell membrane’s integrity, leading to increased permeability and subsequent cell
lysis[1]. These application notes provide a comprehensive overview of the effective
concentrations of decamethoxin for microbial inhibition and detailed protocols for its
evaluation.

Data Presentation: Effective Concentrations of
Decamethoxin

The efficacy of decamethoxin is quantified by its Minimum Inhibitory Concentration (MIC) and
Minimum Bactericidal/Fungicidal Concentration (MBC/MFC). The MIC is the lowest
concentration of an antimicrobial agent that prevents the visible growth of a microorganism,
while the MBC/MFC is the lowest concentration that results in a 99.9% reduction in the initial
microbial inoculum.

Table 1: Antibacterial Spectrum of Decamethoxin
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Concentration

Microorganism Parameter Notes
(ng/mL)
Staphylococcus Effective against a
aureus (various 0.12-4.34 MIC range of clinical
strains) isolates.[1]
Staphylococcus
_ Demonstrates
aureus (various 0.24 - 5.86 MBC o o
) bactericidal activity.[1]
strains)
Staphylococcus
>0.97 MIC At pH 6.0.
aureus 209
Staphylococcus
1.95 MBC At pH 6.0.
aureus 209
Concentration
Streptococcus mitis 0.23+0.3 Sub-bacteriostatic equivalent to ¥ of the

MIC.

Note: The antimicrobial activity of decamethoxin against Staphylococcus aureus can be
influenced by the pH of the medium. In a slightly alkaline nutrient medium (pH 7.2), the MBC of
decamethoxin was found to be 0.24 pg/mL, with an MIC not exceeding 0.12 pg/mL[1].

Antifungal Spectrum of Decamethoxin:

While decamethoxin is known to possess fungicidal properties, specific MIC and MFC values
against common fungal pathogens such as Candida albicans and Aspergillus fumigatus are not
readily available in the reviewed literature. To determine the antifungal efficacy of
decamethoxin against specific fungal strains, it is recommended to perform the detailed
experimental protocols outlined below.

Mechanism of Action

Decamethoxin, as a cationic surfactant, primarily targets the microbial cell membrane. Its
positively charged molecules interact with the negatively charged components of the microbial
cell envelope, such as phospholipids and teichoic acids. This interaction disrupts the
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membrane's structural integrity, leading to increased permeability, leakage of essential
intracellular components (e.g., ions, metabolites, and nucleic acids), and ultimately, cell death.
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Mechanism of Action of Decamethoxin

Decamethoxin Microbial Cell Membrane
(Cationic Surfactant) (Negatively Charged)

Electrostatic Interaction

Membrane Disruption &
Increased Permeability

Leakage of Intracellular
Components

Cell Death

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Experimental Workflow for MIC Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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microbial-inhibition]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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